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Compound of Interest

Compound Name: Isonicotinimidamide hydrochloride

Cat. No.: B1272813 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and available data for Isonicotinimidamide hydrochloride, a pyridine-based compound of

interest to researchers, scientists, and professionals in drug development. This document

summarizes key identifiers, physicochemical properties, and structural information to facilitate

further investigation and application of this compound.

Chemical Structure and Identification
Isonicotinimidamide hydrochloride is a chemical compound featuring a pyridine ring

substituted with a carboximidamide group at the 4-position. The hydrochloride salt form

enhances its stability and solubility in aqueous media.[1]

Key Identifiers:
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Identifier Value

IUPAC Name Pyridine-4-carboximidamide hydrochloride[1]

CAS Registry Number 6345-27-3[1][2][3]

Molecular Formula C₆H₈ClN₃[1]

Molecular Weight 157.60 g/mol [1]

InChI Key IONKMFGAXKCLMI-UHFFFAOYSA-N[1]

SMILES N=C(N)c1ccncc1.[H]Cl[1]

A hydrated form of this compound also exists with the molecular formula C₆H₁₀ClN₃O and a

molecular weight of 175.61 g/mol .[1]

Synonyms and Alternative Nomenclature:

This compound is known by several other names in scientific literature and commercial

catalogs, including:

4-Amidinopyridine hydrochloride[1][2]

Isonicotinamidine hydrochloride[1][2]

Pyridine-4-carboxamidine hydrochloride[1]

4-Pyridinecarboximidamide, monohydrochloride[1]

The variety of names reflects its diverse applications across different chemical disciplines.

Below is a diagram representing the chemical structure of Isonicotinimidamide
hydrochloride.

Figure 1: Chemical structure of Isonicotinimidamide hydrochloride.

Physicochemical Properties
The physical and chemical properties of Isonicotinimidamide hydrochloride are crucial for its

handling, storage, and application in experimental settings.
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Property Value Source(s)

Physical State Solid[1] [1]

Appearance Varies, typically a solid[1] [1]

Melting Point ~245°C (with decomposition) [1]

240-242°C [1]

Hygroscopicity Reported to be hygroscopic[1] [1]

The slight variations in the reported melting point may be attributed to differences in

experimental methodologies or the purity of the sample.[1] Its hygroscopic nature necessitates

storage in a dry environment to maintain its integrity.[1]

Experimental Data and Protocols
Synthesis
Detailed, peer-reviewed experimental protocols for the direct synthesis of

Isonicotinimidamide hydrochloride were not readily available in the public domain at the

time of this review. However, the synthesis of structurally related compounds, such as

isonicotinic acid hydrazide from isonicotinamide, has been documented.[4][5] These methods

typically involve the reaction of an isonicotinic acid derivative with a suitable nucleophile. For

example, the synthesis of isonicotinic acid hydrazide can be achieved by refluxing

isonicotinamide with hydrazine hydrate in an alcoholic solvent.[4][5]

A generalized workflow for the synthesis of related pyridine carboximidoyl compounds might

involve the activation of the corresponding carboxylic acid, followed by reaction with an amine

source.

Isonicotinic Acid Derivative
(e.g., Isonicotinamide)

Activation of Carboxyl Group
(e.g., with Thionyl Chloride)

Reagent Nucleophilic Attack
(e.g., with Ammonia or Hydrazine)

Activated Intermediate Isonicotinimidamide Derivative
(e.g., Isonicotinimidamide)

Reaction

Click to download full resolution via product page

Figure 2: Generalized synthetic workflow for related compounds.
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Experimental Studies
Specific experimental studies focusing exclusively on Isonicotinimidamide hydrochloride are

limited in the available literature. Much of the research in this area has centered on its close

analog, isonicotinic acid hydrazide (isoniazid), a well-known antitubercular drug.[6][7] Studies

on isoniazid and other nicotinic acid derivatives have explored their pharmacological effects,

including their use in the treatment of tuberculosis and potential side effects.[6][7][8]

Researchers interested in the biological activity of Isonicotinimidamide hydrochloride may

consider protocols similar to those used for evaluating other nicotinic acid derivatives, which

often involve antimicrobial activity assays and cytotoxicity studies.[8][9]

Safety and Handling
Isonicotinimidamide hydrochloride is intended for research use only and is not for diagnostic

or therapeutic use.[2] As with any chemical substance, appropriate personal protective

equipment should be used when handling this compound. Due to its hygroscopic nature, it

should be stored in a tightly sealed container in a cool, dry place.[1]

Conclusion
Isonicotinimidamide hydrochloride presents a molecule of interest for further chemical and

pharmacological investigation. This guide provides a foundational understanding of its chemical

identity and known properties. The lack of extensive, publicly available experimental data

highlights an opportunity for novel research into the synthesis, characterization, and potential

applications of this compound. Future studies could focus on developing efficient synthetic

routes, exploring its biological activities, and elucidating its mechanism of action in various

experimental models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.vulcanchem.com/product/vc2000386
https://www.scbt.com/p/isonicotinamidine-hydrochloride-6345-27-3
https://www.lookchem.com/ProductWholeProperty_LCPL245272.htm
https://patents.google.com/patent/EP1575921B1/en
https://patents.google.com/patent/EP1575921B1/en
https://patents.google.com/patent/WO2004056778A1/en
https://patents.google.com/patent/WO2004056778A1/en
https://pubmed.ncbi.nlm.nih.gov/13249871/
https://pubmed.ncbi.nlm.nih.gov/13249871/
https://pubmed.ncbi.nlm.nih.gov/13249871/
https://pubmed.ncbi.nlm.nih.gov/13031868/
https://pubmed.ncbi.nlm.nih.gov/13031868/
https://pubmed.ncbi.nlm.nih.gov/13031868/
https://www.mdpi.com/1420-3049/20/5/8800
https://www.researchgate.net/publication/225723822_Isonicotinic_acid_hydrazide_derivatives_Synthesis_antimicrobial_activity_and_QSAR_studies
https://www.benchchem.com/product/b1272813#isonicotinimidamide-hydrochloride-chemical-structure-and-properties
https://www.benchchem.com/product/b1272813#isonicotinimidamide-hydrochloride-chemical-structure-and-properties
https://www.benchchem.com/product/b1272813#isonicotinimidamide-hydrochloride-chemical-structure-and-properties
https://www.benchchem.com/product/b1272813#isonicotinimidamide-hydrochloride-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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